Cas no 6936-94-3 ((17beta)-4-nitroestra-1,3,5(10)-triene-3,17-diol)

• Product Name: (17beta)-4-nitroestra-1,3,5(10)-triene-3,17-diol
• CAS No: 6936-94-3
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 973553
• PubChem ID: 233494
• Update Time: 2025-04-19

(17beta)-4-nitroestra-1,3,5(10)-triene-3,17-diol Chemical and Physical Properties

Names and Identifiers

• (17beta)-4-nitroestra-1,3,5(10)-triene-3,17-diol
• (8S,9S,13S,14S,17S)-13-methyl-4-nitro-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• (8R)-4-Nitro-3.17c-dihydroxy-13c-methyl-(8rH.9tH.14tH)-7.8.9.11.12.13.14.15.16.17-decahydro-6H-cyclopenta[a]phenanthren
• 10-(4-nitro-phenyl)-10H-phenothiazine
• 10-(4-Nitro-phenyl)-phenothiazin
• 10-(4-nitro-phenyl)-phenothiazine
• 10-(p-Nitrophenyl)phenothiazine
• 10H-Phenothiazine, 10-(4-nitrophenyl)-
• 4'-nitro-10-phenylphenothiazine
• 4-nitroestradiol
• CTK0E0928
• N-(4-nitrophenyl)phenothiazine
• N-(p-nitrophenyl)phenothiazine
• (8R,9S,13S,14S,17S)-13-methyl-4-nitro-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• (8R,9S,13S,14S,17S)-13-Methyl-4-nitro-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• NSC39822
• CHEMBL1627935
• NSC-32055
• SCHEMBL11250984
• CHEBI:79512
• 4-Nitroestra-1,3,5(10)-triene-3,17beta-diol
• NSC32055
• NSC-39822
• 6936-94-3
• BDBM50355369
• Q27148599

• Inchi： 1S/C18H23NO4/c1-18-9-8-11-10-4-6-15(20)17(19(22)23)13(10)3-2-12(11)14(18)5-7-16(18)21/h4,6,11-12,14,16,20-21H,2-3,5,7-9H2,1H3/t11-,12-,14+,16+,18+/m1/s1
• InChI Key： OMZSNIQSXZEIKB-ZHIYBZGJSA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4C(=C(C=CC=4[C@H]3CC[C@@]21C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.16279
• Monoisotopic Mass: 317.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.298
• Boiling Point: 463.9°C at 760 mmHg
• Flash Point: 187°C
• Refractive Index: 1.621
• PSA: 83.6
• LogP: 4.04060